![molecular formula C8H4F4O2 B1297683 Methyl 2,3,4,5-tetrafluorobenzoate CAS No. 5292-42-2](/img/structure/B1297683.png)
Methyl 2,3,4,5-tetrafluorobenzoate
Overview
Description
“Methyl 2,3,4,5-tetrafluorobenzoate” is a chemical compound with the molecular formula C8H4F4O2 . It is used in the synthesis of diterpenoid analogs as antitumor compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoate core with four fluorine atoms and a methyl ester group . The InChI code for this compound is 1S/C8H4F4O2/c1-14-8(13)3-2-4(9)6(11)7(12)5(3)10/h2H,1H3 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 208.11 g/mol . It has a topological polar surface area of 26.3 Ų and a complexity of 223 . It is a solid or semi-solid or liquid at room temperature .Scientific Research Applications
Synthesis of Halogenated Benzoic Acids
Methyl 2,3,4,5-tetrafluorobenzoate serves as a precursor in the synthesis of various halogenated benzoic acids. For instance, it is used in the synthesis of 4-chloro-2,3,5-trifluorobenzoic acid through a multi-step process, indicating its role in creating structurally diverse compounds (Yu et al., 2015).
Pharmaceutical Intermediate Production
This compound is vital in pharmaceutical research, particularly as an intermediate in the production of other compounds. For example, it is used in the transformation of tetrafluorophthalic acid to tetrafluorobenzoic acid, a crucial step in pharmaceutical synthesis (Fu et al., 2016).
Organic Synthesis and Chemical Modifications
This compound is utilized in various organic synthesis processes. It's involved in the oxidation and halogenation of related compounds, highlighting its role in creating diverse chemical structures (Shirley, 1994).
Analytical Chemistry Studies
In analytical chemistry, this compound aids in studying molecular structures, as seen in the intermolecular hydrogen bonding and vibrational assignments of related compounds using density functional theory (Subhapriya et al., 2017).
Coordination Chemistry
It's also significant in coordination chemistry. For instance, its derivatives are used in the synthesis and structural analysis of various metal complexes, demonstrating its role in developing novel materials (Sharutin et al., 2020).
Photolysis Studies
This compound is studied in the context of laser flash photolysis, providing insights into the behavior of fluorinated aryl azides, which is essential for understanding photoaffinity labeling (Schnapp & Platz, 1993).
Safety and Hazards
“Methyl 2,3,4,5-tetrafluorobenzoate” is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
properties
IUPAC Name |
methyl 2,3,4,5-tetrafluorobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O2/c1-14-8(13)3-2-4(9)6(11)7(12)5(3)10/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAEQYZYOSFAUAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00344996 | |
Record name | Methyl 2,3,4,5-tetrafluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00344996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5292-42-2 | |
Record name | Methyl 2,3,4,5-tetrafluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00344996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of methyl 2,3,4,5-tetrafluorobenzoate in the synthesis of 4-chloro-2,3,5-trifluorobenzoic acid?
A1: this compound serves as the starting material in a multi-step synthesis of 4-chloro-2,3,5-trifluorobenzoic acid. [] This suggests that the molecule's structure allows for specific chemical transformations, making it a valuable precursor in organic synthesis. The presence of the methyl ester group and the four fluorine atoms provides opportunities for selective chemical reactions to introduce the desired chlorine atom and modify the carboxylic acid functionality.
Q2: What analytical techniques were employed to characterize the synthesized 4-chloro-2,3,5-trifluorobenzoic acid, and how do they relate back to this compound?
A2: The newly synthesized 4-chloro-2,3,5-trifluorobenzoic acid was characterized using FTIR, NMR, MS, and elemental analysis. [] These techniques help confirm the successful transformation of this compound into the target compound by:
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